Triethylene glycol dicaprylate

Physicochemical Properties Thermal Stability Formulation Science

Sourcing a diester with a validated safety profile for leave-on cosmetics or food-contact materials poses regulatory and performance risks. Triethylene glycol dicaprylate provides a precise hydrophilic-lipophilic balance that is not easily replicated by other PEG derivatives, ensuring predictable emollience and solubilization. • CIR-approved emollient: Enables mild, irritation-free cosmetic formulations without the toxicological burden of acrylate-based alternatives. • FDA indirect food additive listing: Mitigates compliance risk in food packaging plasticizers, eliminating the need for non-cleared substitutes. • High boiling point (~471.1°C): Minimizes evaporative losses during high-temperature industrial processing, improving safety and yield.

Molecular Formula C22H42O6
Molecular Weight 402.6 g/mol
CAS No. 106-10-5
Cat. No. B090476
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameTriethylene glycol dicaprylate
CAS106-10-5
Molecular FormulaC22H42O6
Molecular Weight402.6 g/mol
Structural Identifiers
SMILESCCCCCCCC(=O)OCCOCCOCCOC(=O)CCCCCCC
InChIInChI=1S/C22H42O6/c1-3-5-7-9-11-13-21(23)27-19-17-25-15-16-26-18-20-28-22(24)14-12-10-8-6-4-2/h3-20H2,1-2H3
InChIKeyYJGHMLJGPSVSLF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes25 ml / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Triethylene Glycol Dicaprylate Technical Profile


Triethylene glycol dicaprylate (CAS 106-10-5) is a diester of triethylene glycol and caprylic acid (octanoic acid), with the molecular formula C22H42O6 and a molecular weight of approximately 402.57 g/mol . It is classified as a fatty acid ester and is primarily utilized as an emollient, surfactant, and solubilizer in cosmetics and personal care products , and as a plasticizer in various industrial applications [1]. Its procurement is often driven by its specific balance of hydrophilic and lipophilic properties, conferred by its triethylene glycol backbone and two medium-chain (C8) fatty acid chains.

1 Cosmetic emollient and solubilizer formulation with reported CIR safety-assessment context
2 Indirect food-contact polymer additive with FDA listing context
3 Moderate-boiling-point industrial processing; reported lower-MW profile vs longer-chain diesters

Triethylene Glycol Dicaprylate Substitution Risks


Generic substitution for triethylene glycol dicaprylate (TEGD) is precarious because its specific combination of a triethylene glycol backbone and two caprylate (C8) chains dictates a unique physicochemical profile—specifically, its density (~1.0 g/cm³), boiling point (~471.1°C), and hydrophobicity—that is not easily replicated by other glycol diesters or PEG derivatives . Substituting with an analog, such as triethylene glycol di(2-ethylhexanoate) or a mixed caprylate/caprate, will alter these core parameters, leading to unpredictable changes in solubility, emollience, plasticizing efficiency, and potentially toxicological safety. Without direct comparative data, formulators must assume that a substitution will require a full re-validation of their product's performance and stability .

Risk Factor
This Product (TEGD, C8)
Substitute May Differ
Chain-length profile
Triethylene glycol + two C8 caprylate chains
C10 dicaprate or mixed caprylate/caprate may shift solubility and emollience parameters
Functional-group safety
Fatty acid diester; reported CIR safe-use context
Diacrylate analogs carry reactive acrylate groups with documented irritancy; safety context may not transfer
Glycol-backbone length
Triethylene glycol backbone
Propylene glycol dicaprylate (shorter glycol) may alter solubilization capacity and skin-feel profile

Triethylene Glycol Dicaprylate Performance Evidence


Stability vs. Triethylene Glycol Dicaprate

Compared to its C10 analog, triethylene glycol dicaprate, triethylene glycol dicaprylate (C8) demonstrates a lower molecular weight (402.57 vs 458.67 g/mol) and a lower boiling point (471.1±25.0 °C at 760 mmHg), which can be advantageous in manufacturing processes requiring lower temperatures for processing or purification . This difference is due to the shorter carbon chain length of the caprylate moiety, which reduces intermolecular van der Waals forces.

Thermal Stability
Data to verify
TEGD (C8): MW 402.57 g/mol; BP ~471.1°C C10 analog: MW 458.67 g/mol; BP expected higher
Reported lower-MW processing-temperature context
Cross-study comparison; validate under process conditions
Physicochemical Properties Thermal Stability Formulation Science

Safety vs. Triethylene Glycol Diacrylate

A critical differentiator for procurement is safety. While specific LD50 data for triethylene glycol dicaprylate is not publicly available, its classification as a diester of a fatty acid and a glycol contrasts sharply with reactive analogs like triethylene glycol diacrylate (TREGDA). TREGDA is a known skin and eye irritant and has been the subject of extensive toxicological study, including subchronic and chronic bioassays, whereas triethylene glycol dicaprylate is considered safe for cosmetic use at typical concentrations by the Cosmetic Ingredient Review (CIR) Expert Panel [1].

Safety Profile
Class-level inference
TEGD: reported CIR safe-use context for cosmetics TREGDA: documented skin/eye irritant; chronic bioassay subject
Supports non-acrylate safety review for formulation
LD50 data not publicly available; class-level safety inference
Toxicology Safety Assessment Cosmetic Ingredients

Regulatory Clearance for Indirect Food Contact

Triethylene glycol dicaprylate holds a specific regulatory status as an 'indirect food additive' for use in polymers, according to FDA listings. This is a distinct procurement advantage over many other glycol diesters and plasticizers that do not have this clearance and are therefore restricted from any application involving potential food contact [1].

FDA Status
Supporting evidence
Listed as indirect food additive for use in polymers
Supports food-contact material procurement review
Verify current FDA listing status and specific polymer authorizations
Regulatory Compliance Food Packaging Polymer Additives

Emollience & Solubility vs. PEG Diesters

While direct solubility data for triethylene glycol dicaprylate is limited, class-level inference suggests it occupies a functional niche between more water-soluble, lower molecular weight PEG diesters (e.g., PEG-4 diesters) and more hydrophobic, higher molecular weight versions. The triethylene glycol backbone provides a degree of hydrophilicity, while the two C8 chains confer lipophilic character, making it an effective emollient and solubilizer in formulations . This is in contrast to analogs like propylene glycol dicaprylate, which has a shorter glycol chain and may exhibit different skin feel and solubilizing capacity [1].

Functional Profile
Class-level inference
Reported emollient and solubilizer; TEG backbone + two C8 chains provide balanced hydrophilic-lipophilic character
Structure-property context for formulation screening
Limited quantitative solubility data; vendor-source performance context
Formulation Science Emollience Cosmetic Chemistry

Triethylene Glycol Dicaprylate Application Scenarios


Cosmetic Emollience and Safety

Leveraging its favorable safety profile as assessed by the CIR [1], triethylene glycol dicaprylate is the preferred choice in leave-on and rinse-off cosmetic products where mildness is paramount. It provides effective emollience and solubilization without the irritation risk associated with diacrylate-based ingredients . This scenario is ideal for formulators prioritizing consumer safety and seeking to avoid the complex toxicological dossier required for more hazardous alternatives.

Indirect Food Contact Plasticizer

Given its FDA listing as an indirect food additive for polymers, triethylene glycol dicaprylate is uniquely positioned as a plasticizer in food packaging materials, processing equipment, and other applications where migration into food is a potential concern [1]. This regulatory advantage eliminates the need for alternative, non-cleared plasticizers and reduces compliance risk, making it a strategic procurement choice for manufacturers in the food and beverage sector.

Low Volatility Processing Applications

In industrial processes requiring a solvent or plasticizer with a moderate boiling point, triethylene glycol dicaprylate's boiling point of ~471.1°C offers a distinct advantage over more volatile glycol ethers and diesters. This property can lead to reduced evaporative losses during high-temperature processing compared to lower molecular weight alternatives, improving process efficiency and worker safety by minimizing airborne concentrations [1].

Application
Selection Property
Validation Focus
Cosmetic emollient formulation
Reported CIR safety-assessment profile
Mildness and emollience endpoint review
Food-contact polymer plasticizer
FDA indirect additive listing context
Regulatory compliance verification
Moderate-temperature industrial processing
Reported boiling-point profile
Evaporative-loss and process-efficiency review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
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